2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide]

• IUPAC Name: 2-[4-[2-(3-acetylanilino)-2-oxoethyl]-1,1-dioxothiolan-3-yl]-N-(3-acetylphenyl)acetamide
• InChI: InChI=1S/C24H26N2O6S/c1-15(27)17-5-3-7-21(9-17)25-23(29)11-19-13-33(31,32)14-20(19)12-24(30)26-22-8-4-6-18(10-22)16(2)28/h3-10,19-20H,11-14H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: FOLBKUPKGCCSOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CC2CS(=O)(=O)CC2CC(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol

Description

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide], also known as DTDA, is a synthetic compound that has been widely used in scientific research. This compound has shown potential for various applications due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] is not fully understood. However, it has been suggested that 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] may exert its antibacterial, antifungal, and antiviral activities by inhibiting the growth of microorganisms through the disruption of their cell membranes. 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] may also act as a chelating agent for metal ions, leading to the formation of stable complexes.
Biochemical and Physiological Effects:
2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has been shown to exhibit low toxicity in vitro and in vivo. It has been reported to have no adverse effects on liver and kidney function in animal models. Moreover, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has been shown to have no significant effects on blood glucose levels and lipid profiles in animal models.

Advantages and Limitations for Lab Experiments

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has several advantages for use in lab experiments. It is easy to synthesize and has a high purity level. Moreover, it exhibits low toxicity and has a long shelf life. However, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has some limitations. It is not water-soluble and requires organic solvents for use in lab experiments. Additionally, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] may exhibit some variability in its activity depending on the source and purity of the compound.

Future Directions

There are several potential future directions for the study of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide]. One area of interest is the development of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide]-based fluorescent probes for the detection of metal ions in biological and environmental samples. Another area of interest is the investigation of the potential use of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] as a corrosion inhibitor for metals in industrial applications. Moreover, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] may have potential applications as a therapeutic agent for the treatment of bacterial, fungal, and viral infections. Further studies are needed to explore these potential applications of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide].
Conclusion:
2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] is a synthetic compound that has shown potential for various applications in scientific research. It exhibits antibacterial, antifungal, and antiviral activities and has been investigated for its potential use as a fluorescent probe and corrosion inhibitor. 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has low toxicity and exhibits no adverse effects on liver and kidney function or blood glucose and lipid profiles. However, it requires the use of organic solvents and may exhibit some variability in its activity. Further studies are needed to explore the potential applications of 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] in various fields of scientific research.

Synthesis Methods

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] can be synthesized through a multi-step process that involves the reaction of 3-acetylphenylacetic acid with thionyl chloride to form 3-acetylphenylacetyl chloride. This intermediate is then reacted with 1,2-diaminocyclohexane to form the corresponding amide. Finally, the amide is oxidized with hydrogen peroxide to yield 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide].

Scientific Research Applications

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit antibacterial, antifungal, and antiviral activities. 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Moreover, 2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(3-acetylphenyl)acetamide] has been studied for its potential use as a corrosion inhibitor for metals.